
Crystal Structure of Ceftriaxone Sodium
Hemiheptahydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of Ceftriaxone sodium

hemiheptahydrate, a third-generation cephalosporin antibiotic. The document summarizes key

crystallographic data, details experimental methodologies for its characterization, and presents

visualizations of analytical workflows. This information is crucial for understanding the solid-

state properties of this important active pharmaceutical ingredient, which can influence its

stability, solubility, and bioavailability.

Crystallographic Data
The crystal structure of Ceftriaxone sodium hemiheptahydrate has been determined using

synchrotron X-ray powder diffraction data.[1][2][3] The compound crystallizes in the monoclinic

space group C2.[1][2][3] A summary of the crystallographic data is presented in Table 1.

Table 1: Crystallographic Data for Ceftriaxone Sodium Hemiheptahydrate
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Parameter Value

Chemical Formula C₁₈H₁₆N₈O₇S₃Na₂(H₂O)₃.₅

Crystal System Monoclinic

Space Group C2 (#5)

a (Å) 30.56492(16)

b (Å) 4.75264(2)

c (Å) 18.54978(16)

β (°) 90.3545(6)

Volume (Å³) 2694.562(21)

Z 4

Data sourced from Gonzalez et al., 2020.[1][2][3]

The crystal structure is characterized by alternating layers of sodium/oxygen and organic

components arranged perpendicular to the c-axis.[1][2] Both sodium ions exhibit a five-

coordinate, trigonal bipyramidal geometry.[1][2] The structure is further stabilized by an

extensive network of hydrogen bonds, including O–H⋯O interactions involving water

molecules and the ionized parts of the anion, as well as C–H⋯S, C–H⋯N, and C–H⋯O

hydrogen bonds.[1][2]

Experimental Protocols
Synchrotron X-ray Powder Diffraction (XRPD)
The determination of the crystal structure of Ceftriaxone sodium hemiheptahydrate was

achieved through high-resolution synchrotron X-ray powder diffraction.

Methodology:

Sample Preparation: A polycrystalline sample of Ceftriaxone sodium hemiheptahydrate was

loaded into a capillary.
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Data Collection: Synchrotron XRPD data were collected. The use of a rotated capillary

specimen was noted to have a significant preferred orientation.[3]

Structure Solution and Refinement: The crystal structure was solved and refined using the

Rietveld method. The refinement included a fourth-order spherical harmonics model to

account for preferred orientation.[3] The structure was further optimized using density

functional theory (DFT) techniques.[1][2] The final Rietveld plot showed a good fit between

the observed and calculated patterns.[1]

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Thermal analysis provides insights into the dehydration and decomposition processes of

Ceftriaxone sodium hemiheptahydrate.

Methodology:

Instrumentation: Thermogravimetric analysis was performed using a TG-DTG system, such

as the Netzsch TG209.[4]

Sample Preparation: A small amount of the powdered sample (e.g., ~5 mg) is placed in an

alumina crucible.[4]

Experimental Conditions: The analysis is typically conducted under a dynamic inert

atmosphere, such as dry nitrogen, with a constant flow rate (e.g., 18 mL/min).[4] A linear

heating rate (e.g., 10 °C/min) is applied over a specified temperature range (e.g., ambient to

200 °C).[4]

Data Analysis: The mass loss as a function of temperature (TG curve) and its derivative

(DTG curve) are recorded. These curves reveal the temperatures and number of steps

involved in the dehydration process.

Studies on the non-isothermal dehydration of Ceftriaxone disodium hemiheptahydrate show

that the process occurs in two distinct steps.[4] The results are summarized in Table 2.

Table 2: Dehydration Steps of Ceftriaxone Sodium Hemiheptahydrate
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Dehydration Step Temperature Range (°C) Mass Loss (mol H₂O)

1 30 - 80 2.5

2 80 - 190 1.0

Data sourced from a study on the non-isothermal dehydration kinetics.[4][5]

Spectroscopic Analysis
Spectroscopic techniques are essential for the qualitative and quantitative analysis of

Ceftriaxone sodium.

UV-Visible Spectroscopy: An aqueous solution of Ceftriaxone sodium exhibits a maximum

absorbance (λmax) at 241 nm.[6] This method can be used for quantitative analysis, with

Beer's law being obeyed in a concentration range of 5–50 μg/mL.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in the molecule and to study intermolecular interactions, such as

hydrogen bonding.

Raman Spectroscopy: Raman spectroscopy is a valuable tool for identifying different solid-

state forms of a drug and can be used to detect and identify precipitates, such as ceftriaxone

calcium, even at microscopic levels.[2]

Visualizations
Experimental Workflow for Crystal Structure
Determination
The following diagram illustrates the workflow for the crystal structure analysis of Ceftriaxone

sodium hemiheptahydrate.
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Caption: Workflow for Crystal Structure Determination.
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Thermal Dehydration Pathway
The following diagram illustrates the two-step dehydration process of Ceftriaxone sodium

hemiheptahydrate as determined by thermogravimetric analysis.
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Caption: Thermal Dehydration Pathway of Ceftriaxone Sodium Hemiheptahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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